Cas no 83458-90-6 ((4R)-5-(benzyloxy)-4-methylpentane-1,2-diol)
83458-90-6 structure
Product Name:(4R)-5-(benzyloxy)-4-methylpentane-1,2-diol
CAS No:83458-90-6
MF:C13H20O3
MW:224.296104431152
CID:2190904
PubChem ID:53486691
Update Time:2025-04-21
(4R)-5-(benzyloxy)-4-methylpentane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- (4R)-5-(benzyloxy)-4-methylpentane-1,2-diol
- (4R)-4-methyl-5-phenylmethoxypentane-1,2-diol
- 83458-90-6
- (4xi)-1-O-Benzyl-2,3-dideoxy-2-methyl-D-glycero-pentitol
- DTXSID90705072
- DB-310011
-
- Inchi: 1S/C13H20O3/c1-11(7-13(15)8-14)9-16-10-12-5-3-2-4-6-12/h2-6,11,13-15H,7-10H2,1H3/t11-,13?/m1/s1
- InChI Key: JWBYHFVSPFDCOQ-JTDNENJMSA-N
- SMILES: O(CC1C=CC=CC=1)C[C@H](C)CC(CO)O
Computed Properties
- Exact Mass: 224.14124450Da
- Monoisotopic Mass: 224.14124450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.7Ų
(4R)-5-(benzyloxy)-4-methylpentane-1,2-diol Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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